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Compound of Interest

Compound Name: Enviroxime

Cat. No.: B1671365 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Enviroxime. The following procedural guidance is intended to ensure the safe and

effective use of this antiviral compound in a laboratory setting.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Enviroxime is not readily available, guidance for

the handling of a related benzimidazole compound provides a strong basis for safe practices.

The following PPE is mandatory when handling Enviroxime powder and solutions:

Eye Protection: Chemical safety goggles or safety glasses with side shields should be worn

at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) are

required. Gloves should be inspected before each use and replaced immediately if

contaminated or damaged. Hands should be thoroughly washed after removing gloves.

Body Protection: A laboratory coat must be worn. For procedures with a risk of splashing, a

PVC apron is also recommended.
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Respiratory Protection: When handling Enviroxime powder outside of a containment system

(such as a chemical fume hood or biological safety cabinet), a NIOSH-approved N95 or P1

particulate respirator is required.

Quantitative Data Summary
The following table summarizes key quantitative data for Enviroxime. This information is

essential for accurate experimental planning and safety assessment.

Property Value Source

Molecular Formula C₁₇H₁₈N₄O₃S PubChem

Molecular Weight 358.4 g/mol PubChem

Solubility

≥ 1.25 mg/mL in 10%

DMSO/40% PEG300/5%

Tween-80/45% Saline

≥ 1.25 mg/mL in 10%

DMSO/90% (20% SBE-β-CD

in Saline)

≥ 1.25 mg/mL in 10%

DMSO/90% Corn Oil

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month

In Vitro Toxicity

Relatively non-toxic to various

cell lines at concentrations of

32µg/ml or less.

In Vitro Study

Minimal Inhibitory

Concentration (MIC)

0.06 µg/ml for poliovirus; 0.125

µg/ml for rubella virus.
In Vitro Study
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Enviroxime is typically supplied as a powder. A stock solution is prepared for use in

experiments. The following is a standard protocol for preparing a stock solution in dimethyl

sulfoxide (DMSO):

Materials:

Enviroxime powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

1. Equilibrate the Enviroxime powder to room temperature before opening the vial to

prevent condensation.

2. In a chemical fume hood, weigh the desired amount of Enviroxime powder.

3. Dissolve the powder in the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 500 µg/ml).

4. Vortex or sonicate briefly to ensure complete dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -20°C or -80°C as indicated in the table above.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution is further diluted in culture medium. It is crucial

to ensure the final concentration of DMSO in the culture medium is not toxic to the cells

(typically <0.5%).

Diagrams
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Enviroxime Handling and Preparation Workflow
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Experimentation
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Segregate as
Non-Hazardous Chemical Waste
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Caption: Workflow for the safe handling, preparation, and disposal of Enviroxime.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Enviroxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671365#personal-protective-equipment-for-
handling-enviroxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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